Cerium;lanthanum;neodymium;propane

• Molecular Formula: C3H8CeLaNd
• Molecular Weight: 467.36 g/mol
• IUPAC Name: cerium;lanthanum;neodymium;propane
• InChI: InChI=1S/C3H8.Ce.La.Nd/c1-3-2;;;/h3H2,1-2H3
• InChI Key: HOAYDNZUAUOLNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC.[La].[Ce].[Nd]

Description

Misch metal, derived from the German word “Mischmetall” meaning “mixed metal,” is an alloy primarily composed of rare-earth elements. It typically contains approximately 55% cerium, 25% lanthanum, and 15-18% neodymium, with traces of other rare earth metals and about 5% iron . This alloy is widely used in various industrial applications, most notably in the pyrophoric ferrocerium “flint” ignition devices found in lighters and torches .

Preparation Methods

Synthetic Routes and Reaction Conditions

Historically, misch metal was prepared from monazite, an anhydrous phosphate of light lanthanides and thorium . The ore was cracked by reacting at high temperatures with either concentrated sulfuric acid or sodium hydroxide . Thorium was removed by taking advantage of its weaker basicity relative to the trivalent lanthanides, and the remaining lanthanides were converted to their chlorides . Electrolysis of the molten anhydrous chloride, often mixed with other anhydrous halides to improve melt behavior, led to the formation of molten misch metal .

Industrial Production Methods

In modern industrial settings, misch metal is generally produced by the electrolysis of mixed rare-earth chlorides . This process involves the reduction of rare-earth oxides to their metallic forms using electrolytic methods. The resulting molten misch metal is then cast into ingots for further use .

Chemical Reactions Analysis

Types of Reactions

Misch metal undergoes various chemical reactions, including oxidation, reduction, and substitution . For instance, it reacts readily with oxygen, hydrogen, nitrogen, sulfur, arsenic, bismuth, and antimony . These reactions are crucial in reducing the effects of these elements on the properties of metals.

Common Reagents and Conditions

Common reagents used in reactions with misch metal include oxygen, hydrogen, and various acids . The reactions typically occur under controlled conditions to ensure the desired outcomes. For example, misch metal burns above 150°C in pure oxygen, while chips, turnings, and powder burn at this temperature even in air .

Major Products Formed

The major products formed from these reactions include rare-earth hydroxide carbonates or oxide hydrates when misch metal oxidizes in air . Additionally, the alloy forms various intermetallic compounds when reacting with other metals, enhancing its properties for specific applications .

Scientific Research Applications

Misch metal has a wide range of scientific research applications across various fields:

Chemistry: It is used as an alloying agent to improve the properties of other metals, such as enhancing the strength and ductility of cast iron and aluminum alloys.

Biology and Medicine: While direct applications in biology and medicine are limited, the alloy’s ability to react with various elements makes it useful in developing new materials for medical devices.

Industry: Misch metal is extensively used in the production of ferrocerium for ignition devices, as an oxygen getter in vacuum tubes, and as an alloying agent in magnesium to improve strength and creep resistance

Mechanism of Action

The mechanism by which misch metal exerts its effects is primarily through its ability to react with various elements, thereby modifying the properties of the materials it is alloyed with . For example, the addition of misch metal to cast iron improves ductility and toughness by allowing graphite to form nodules, which nucleate in spheroidal and vermicular cast iron . In magnesium alloys, misch metal refines the microstructure by breaking the α-Mg halos and lamellar eutectic phase .

Comparison with Similar Compounds

Misch metal is unique due to its composition of multiple rare-earth elements, which gives it distinct properties compared to other similar compounds. Some similar compounds include:

Cerium: While cerium is a major component of misch metal, it is often used separately in various applications, such as in glass polishing agents and as a catalyst in automotive exhaust systems.

Lanthanum: Another significant component of misch metal, lanthanum is used in optical glasses and as a catalyst in petroleum refining.

Neodymium: Known for its magnetic properties, neodymium is used in the production of powerful permanent magnets.

Misch metal’s unique combination of these elements allows it to be used in applications where individual rare-earth metals might not be as effective.